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A Comparative Guide to Polyamines in Wet-
Strength Resin Applications
For Researchers, Scientists, and Drug Development Professionals

The development of robust paper products that maintain their integrity when wet is crucial

across numerous applications, from consumer goods to specialized scientific papers. This

guide provides an objective comparison of the performance of common polyamines used as

wet-strength resins, supported by available experimental data and detailed methodologies. The

focus is on providing a clear, data-driven overview for professionals in research and

development.

Introduction to Polyamines in Wet-Strength Resins
Polyamines are a class of polymers containing multiple amine functional groups. In

papermaking, they are utilized to impart wet strength, which is the ability of paper to retain a

significant portion of its mechanical strength when saturated with water. The most prominent

polyamines in this application include Polyamidoamine-epichlorohydrin (PAE or PAAE),
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Polyamine-epichlorohydrin (PAmE), Polyethyleneimine (PEI), and Polyvinylamine (PVAm).

These cationic polymers are added to the pulp slurry (wet-end addition) where they adsorb

onto the anionic cellulose fibers.[1] During the drying process, they form a cross-linked network

that reinforces the fiber-fiber bonds, preventing them from dissociating in the presence of

water.[1]

Comparative Performance of Polyamines
The selection of a polyamine for a specific wet-strength application depends on a variety of

factors including the desired level of wet strength (temporary or permanent), cost-effectiveness,

and the specific papermaking conditions (e.g., pH). Polyamidoamine-epichlorohydrin (PAE)

resins are the most widely used, accounting for approximately 90% of the wet-strength market

due to their high efficiency and effectiveness in neutral to alkaline papermaking conditions.[2]

While direct quantitative comparisons under identical experimental conditions are not readily

available in a single comprehensive study, the following tables summarize the key performance

characteristics and available data for the most common polyamines.

Table 1: Qualitative Performance Comparison of Polyamines for Wet-Strength Applications
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Feature

Polyamidoami
ne-
epichlorohydri
n (PAE/PAAE)

Polyamine-
epichlorohydri
n (PAmE)

Polyethylenei
mine (PEI)

Polyvinylamin
e (PVAm)

Wet Strength

Type
Permanent[2][3] Permanent

Temporary to

Permanent[3]

Temporary to

Permanent[2][3]

Performance

High efficiency,

superior wet

strength[1][3]

Lower wet-

strength

efficiency than

PAAE[3]

Effective, but can

be more

expensive[1]

Effective,

performance

enhanced on

oxidized

cellulose[3]

Papermaking pH
Neutral to

Alkaline[1]

Neutral to

Alkaline

Acidic and

Alkaline[3]

Acidic and

Alkaline[3]

Key Advantages

Most widely

used, high

retention, good

dry strength

improvement.[1]

[2]

Similar bonding

mechanism to

PAAE.

Biodegradable.

[3]

Can provide

permanent wet

strength.[3]

Key

Disadvantages

Difficult to repulp.

[3]

Lower efficiency

than PAAE.[3]

Can cause

yellowing of

paper, sensitive

to light and heat.

[1][3]

Adhesion can be

poor on non-

oxidized

cellulose.[3]

Table 2: Quantitative Performance Data of Polyamines from Various Studies
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Polyamide
Type

Dosage

Wet Tensile
Strength
Improveme
nt

Wet-to-Dry
Strength
Ratio (%)

Pulp Type Source

PAE 1%

20% increase

in wet

strength

-

Softwood

Bleached

Kraft

[1]

PAE 10 mg/g - ~35%

Bleached

Eucalyptus

Kraft

[4]

PVAm Not Specified - ~30%

Commercial

Hardwood

Bleached

Kraft

[2]

GPAM* 0.3%

381%

increase in

wet tensile

index

- Not Specified [2]

PAE 0.5%

281%

increase in

wet tensile

index

- Not Specified [2]

*Glyoxylated Polyacrylamide (GPAM) is included for comparative context as a high-efficiency

alternative.

Signaling Pathways and Mechanisms
The primary mechanism of wet-strength development involves the electrostatic interaction

between the cationic polyamine resin and the anionic cellulose fibers, followed by the formation

of a covalent cross-linked network during the drying and curing process. This network

reinforces the existing fiber-fiber hydrogen bonds, making them resistant to water.
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Polyamidoamine-epichlorohydrin (PAE) Synthesis and
Cross-linking
The synthesis of PAE resin is a two-step process. First, a polyamidoamine is formed through

the condensation of a dicarboxylic acid (e.g., adipic acid) with a polyamine (e.g.,

diethylenetriamine). The resulting polyamidoamine is then reacted with epichlorohydrin, which

leads to the formation of reactive azetidinium rings. These rings are responsible for the cross-

linking reactions with cellulose and self-cross-linking of the resin.[1]

Step 1: Polyamidoamine Formation

Step 2: Epichlorohydrin Reaction

Adipic Acid
Polyamidoamine PrepolymerPolycondensation

Diethylenetriamine (DETA)

PAE Resin with Azetidinium Rings

Reaction

Epichlorohydrin (ECH)

Click to download full resolution via product page

PAE Resin Synthesis Workflow.

The azetidinium groups on the PAE resin can then form covalent bonds with the carboxyl

groups on the cellulose fibers and can also react with other amine groups on adjacent PAE

molecules, leading to a durable, cross-linked network.
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General Mechanism of Wet-Strength Development.

Experimental Protocols
The evaluation of wet-strength resin performance typically involves the preparation of

laboratory handsheets treated with the resin, followed by standardized testing of their

mechanical properties.

Preparation of Paper Handsheets
A standardized procedure for preparing handsheets is crucial for obtaining reproducible results.

The following is a general protocol based on common laboratory practices:

Pulp Slurry Preparation: A known weight of dry pulp is dispersed in a specified volume of

water to achieve a target consistency (e.g., 0.3%).
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Resin Addition: The polyamine resin is added to the pulp slurry at a specified dosage (e.g.,

0.5% to 2.0% based on the dry weight of the pulp) and mixed for a defined period to allow for

adsorption onto the fibers.

Handsheet Formation: The treated pulp slurry is used to form handsheets of a specific basis

weight (grammage) using a standard handsheet former.

Pressing: The wet handsheets are pressed between blotters under a standard pressure to

remove excess water.

Drying and Curing: The pressed handsheets are dried, typically on a heated cylinder or in an

oven at a specific temperature (e.g., 105°C) for a set duration to facilitate the cross-linking

(curing) of the resin.

Conditioning: The cured handsheets are conditioned in a controlled atmosphere (e.g., 23°C

and 50% relative humidity) before testing.

Wet Tensile Strength Testing (Based on TAPPI T 456)
The wet tensile strength is a primary indicator of the performance of a wet-strength resin. The

TAPPI T 456 standard method is widely used for this measurement.

Specimen Preparation: Test strips of a specified width are cut from the conditioned

handsheets.

Soaking: The test strips are submerged in distilled water for a specified period (e.g., 2 hours)

to ensure complete saturation.

Blotting: Excess water is removed from the surface of the soaked strips using standardized

blotting paper.

Tensile Testing: The wet test strip is immediately mounted in a tensile testing machine, and a

tensile force is applied until the strip breaks.

Data Recording: The force required to break the strip is recorded. The wet tensile strength is

typically reported as force per unit width (e.g., N/m or lbf/in). The wet tensile index (Nm/g)

can also be calculated by dividing the wet tensile strength by the basis weight of the paper.
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The dry tensile strength is measured similarly on un-soaked test strips. The wet-to-dry strength

ratio is then calculated as:

(Wet Tensile Strength / Dry Tensile Strength) x 100%

Conclusion
Polyamidoamine-epichlorohydrin (PAE) resins are the dominant technology in wet-strength

applications, offering a robust and high-performance solution. However, other polyamines such

as Polyamine-epichlorohydrin (PAmE), Polyethyleneimine (PEI), and Polyvinylamine (PVAm)

present viable alternatives with distinct characteristics that may be advantageous in specific

contexts. The choice of the optimal polyamine requires careful consideration of the desired

performance attributes, papermaking conditions, and cost. The experimental protocols outlined

in this guide provide a framework for the systematic evaluation and comparison of different wet-

strength resins to inform the development of advanced paper products. Further research

focusing on direct, side-by-side comparisons of these polyamines under identical conditions

would be highly valuable to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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